BENGHE Foundational & Exploratory

Check Availability & Pricing

Nitrogen-13: A Technical Guide to its Half-life
and Decay Characteristics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitrogen-13

Cat. No.: B1220869

This technical guide provides a comprehensive overview of the nuclear properties of Nitrogen-
13 (*3N), with a specific focus on its half-life and decay characteristics. The information is
intended for researchers, scientists, and drug development professionals who utilize this
radioisotope in their work, particularly in the field of Positron Emission Tomography (PET).

Nitrogen-13 is a radioisotope of nitrogen with a nucleus containing seven protons and six
neutrons.[1][2] It is characterized by a short half-life, making it necessary to be produced on-
site for its applications, typically using a cyclotron.[3][4] Its primary application is in nuclear
medicine as a radiotracer, most notably in the form of [*3NJammonia for myocardial perfusion
imaging.[3][5]

Core Decay Characteristics

Nitrogen-13 decays primarily through positron emission (3* decay) to the stable isotope
Carbon-13 (33C).[1] This process involves the conversion of a proton into a neutron within the
nucleus, with the emission of a positron (e+) and an electron neutrino (ve).[2] A minor fraction
of decays occur via electron capture.[1] The emitted positron travels a short distance in tissue
before annihilating with an electron, producing two 511 keV gamma photons that are
detectable by PET scanners.[1][6]

Table 1: General Properties of Nitrogen-13
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Property Value
Symbol BN
Protons (2) 7
Neutrons (N) 6

Atomic Mass 13.00573861(29) u
Half-life 9.965 * 0.004 minutes
Decay Mode Positron Emission (3*), Electron Capture (g)

Daughter Isotope

Carbon-13 (33C)

Table 2: Decay Energy and Radiation

Parameter

Value

Positron Emission ()

Branching Ratio

99.803%][1]

Maximum Positron Energy

1.198 MeV[1][4]

Average Positron Energy

492 keV[1]

Electron Capture (g)

Branching Ratio

0.197%][1]

Annihilation Photons

Energy

511 keV[1]

Q-value (Total Decay Energy)

2.220 MeV[1][4]

Production of Nitrogen-13

Nitrogen-13 is most commonly produced in a medical cyclotron via the proton bombardment of

an Oxygen-16 (1°0) target, typically in the form of water (H21°0).[3][4] The nuclear reaction is

denoted as *0O(p,a)3N.[1] This reaction is endothermic, requiring the incident protons to have

a minimum kinetic energy of 5.55 MeV to overcome the energy threshold.[2][7]
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Table 3: Production Reaction Details

Reaction 160(p,a)**N

Target Oxygen-16 (in H20)

Projectile Proton (*H)

Products Nitrogen-13 (13N), Alpha particle (*He)
Threshold Energy > 5.66 MeV[4]

Experimental Protocol: Determination of Nitrogen-
13 Half-life

This section outlines a generalized methodology for the experimental determination of the half-
life of Nitrogen-13. The protocol is based on the principles of nuclear decay measurement and
utilizes common radiation detection techniques.

Objective: To measure the decay rate of a Nitrogen-13 sample and calculate its half-life.
Materials:
e Nitrogen-13 source (e.g., [**N]Jammonia produced from a cyclotron)

o Gamma-ray detector (e.g., Nal(Tl) scintillation detector or a High-Purity Germanium (HPGe)
detector)[7]

e Multichannel Analyzer (MCA)

e Lead shielding for the detector

» Data acquisition software

e Timing device (stopwatch or computer-based timer)
Methodology:

e Source Preparation and Placement:
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o Following production and purification, a sample of Nitrogen-13 is prepared.

o The sample is placed at a fixed distance from the gamma-ray detector. The geometry of
the setup should remain constant throughout the experiment to ensure consistent
detection efficiency.

o Detector Setup and Calibration:
o The gamma-ray detector is appropriately shielded to minimize background radiation.

o The detector and MCA are calibrated using standard gamma sources with known energies
to establish an energy-to-channel conversion.

o Data Acquisition:

o Data acquisition is initiated, and the gamma-ray spectrum is recorded for a set period
(e.g., 30-60 seconds). The 511 keV annihilation peak is the primary focus for
measurement.[8]

o The number of counts in the 511 keV photopeak is recorded, along with the precise start
and end time of the acquisition period.

o This measurement is repeated at regular intervals (e.g., every 1-2 minutes) for a duration
sufficient to observe a significant decrease in activity (typically 5-7 half-lives).

» Data Analysis:

o

For each measurement, the net counts in the 511 keV photopeak are determined by
subtracting the background counts.

o

The count rate (counts per second) is calculated for each time interval.

[¢]

The natural logarithm of the count rate is plotted against the corresponding time.

[¢]

A linear regression is performed on the data points. The resulting plot should be a straight
line, confirming the exponential decay of the radioisotope.[9]

o Half-life Calculation:
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o The slope of the regression line is equal to the negative of the decay constant (A).
o The half-life (T1/2) is calculated using the formula: T1/2 =In(2) / A = 0.693 / A.[8]

Alternative Advanced Method: Coincidence Counting

For a more precise measurement that can distinguish the annihilation photons from other
gamma rays, a coincidence counting setup can be employed.[10] This involves using two
detectors placed at a 180-degree angle relative to the source to simultaneously detect the two
511 keV photons produced during positron-electron annihilation.[11] This method significantly
reduces background noise and improves the accuracy of the activity measurement.[10]
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Caption: Decay pathway of Nitrogen-13 to stable Carbon-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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